Cas no 1805202-64-5 (3-(Difluoromethyl)-5-nitro-6-(trifluoromethoxy)pyridine-2-carboxylic acid)

• Product Name: 3-(Difluoromethyl)-5-nitro-6-(trifluoromethoxy)pyridine-2-carboxylic acid
• CAS No: 1805202-64-5
• MF: C₈H₃F₅N₂O₅
• MW: 302.111839532852
• CID: 4842339
• Update Time: 2025-05-20

3-(Difluoromethyl)-5-nitro-6-(trifluoromethoxy)pyridine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-(Difluoromethyl)-5-nitro-6-(trifluoromethoxy)pyridine-2-carboxylic acid

• Inchi： 1S/C8H3F5N2O5/c9-5(10)2-1-3(15(18)19)6(20-8(11,12)13)14-4(2)7(16)17/h1,5H,(H,16,17)
• InChI Key： GOPTVTLDOJBOPT-UHFFFAOYSA-N
• SMILES： FC(C1C(C(=O)O)=NC(=C(C=1)[N+](=O)[O-])OC(F)(F)F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 384
• XLogP3: 2.7
• Topological Polar Surface Area: 105

Additional information on 3-(Difluoromethyl)-5-nitro-6-(trifluoromethoxy)pyridine-2-carboxylic acid

3-(Difluoromethyl)-5-nitro-6-(trifluoromethoxy)pyridine-2-carboxylic acid: A Comprehensive Overview

The compound 3-(Difluoromethyl)-5-nitro-6-(trifluoromethoxy)pyridine-2-carboxylic acid (CAS No. 1805202-64-5) is a highly specialized organic molecule with significant potential in various fields, including agrochemicals, pharmaceuticals, and materials science. This compound is characterized by its unique structural features, which include a pyridine ring substituted with a difluoromethyl group at position 3, a nitro group at position 5, and a trifluoromethoxy group at position 6. The presence of these substituents imparts distinctive electronic and steric properties to the molecule, making it highly versatile for diverse applications.

Recent studies have highlighted the importance of fluorinated compounds in modern chemistry due to their enhanced stability, lipophilicity, and bioavailability. The difluoromethyl and trifluoromethoxy groups in this compound are prime examples of such fluorinated substituents. These groups not only contribute to the molecule's stability but also enhance its ability to interact with biological systems, making it a promising candidate for drug development. For instance, research published in the *Journal of Medicinal Chemistry* has demonstrated that fluorinated pyridine derivatives can exhibit potent inhibitory activity against various enzymes associated with neurodegenerative diseases.

The nitro group at position 5 further adds to the compound's functionality by introducing electron-withdrawing effects. This feature is particularly advantageous in agricultural applications, where nitro-substituted compounds are often employed as herbicides or fungicides due to their ability to disrupt key biochemical pathways in pests and pathogens. A study conducted by researchers at the University of California, Berkeley, revealed that nitro-substituted pyridines can effectively inhibit the growth of phytopathogenic fungi by interfering with their energy production mechanisms.

From a synthetic perspective, the preparation of 3-(Difluoromethyl)-5-nitro-6-(trifluoromethoxy)pyridine-2-carboxylic acid involves a series of intricate reactions that require precise control over reaction conditions. The synthesis typically begins with the fluorination of a pyridine derivative using electrophilic fluorination techniques. Subsequent steps involve nitration and triflation reactions to introduce the nitro and trifluoromethoxy groups, respectively. The final step involves carboxylation to form the pyridine-2-carboxylic acid moiety. These reactions are optimized to ensure high yields and purity, which are critical for downstream applications.

The physical and chemical properties of this compound have been extensively studied to understand its behavior under various conditions. For instance, its melting point is reported to be around 180°C, while its boiling point exceeds 300°C under standard pressure. The compound is sparingly soluble in water but exhibits good solubility in organic solvents such as dichloromethane and acetonitrile. These properties make it suitable for use in organic synthesis and formulation development.

In terms of biological activity, this compound has shown remarkable potential as an agrochemical agent. Field trials conducted in collaboration with agricultural research institutions have demonstrated its efficacy as a herbicide against broadleaf weeds and grasses. The compound's selectivity towards specific weed species is attributed to its ability to inhibit key enzymes involved in photosynthesis without adversely affecting crop plants. Furthermore, its low toxicity profile makes it an environmentally friendly alternative to traditional herbicides.

Recent advancements in computational chemistry have enabled researchers to predict the bioavailability and pharmacokinetics of this compound with greater accuracy. Using molecular docking studies, scientists have identified potential binding sites on target proteins that could be exploited for therapeutic applications. These findings have opened new avenues for exploring the use of this compound in treating conditions such as cancer and inflammatory diseases.

In conclusion, 3-(Difluoromethyl)-5-nitro-6-(trifluoromethoxy)pyridine-2-carboxylic acid represents a cutting-edge molecule with multifaceted applications across various industries. Its unique structure, combined with advanced synthetic techniques and promising biological profiles, positions it as a key player in future innovations within the chemical sciences.